Cas no 57964-61-1 (methyl 3-methyl-2-oxocyclopentane-1-carboxylate)
57964-61-1 structure
Product Name:methyl 3-methyl-2-oxocyclopentane-1-carboxylate
CAS No:57964-61-1
MF:C8H12O3
MW:156.179082870483
MDL:MFCD06254246
CID:343640
PubChem ID:4738122
Update Time:2025-04-19
methyl 3-methyl-2-oxocyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylic acid, 3-methyl-2-oxo-, methyl ester
- methyl 3-methyl-2-oxocyclopentane-1-carboxylate
- 3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester
- XLXHNYUBTZYEQX-UHFFFAOYSA-N
- DTXSID90406178
- EN300-103268
- methyl3-methyl-2-oxocyclopentanecarboxylate
- 57964-61-1
- 3-methyl-2-oxocyclopentanecarboxylic acid methyl ester
- methyl 3-methyl-2-oxocyclopentanecarboxylate
- SCHEMBL5346726
-
- MDL: MFCD06254246
- Inchi: 1S/C8H12O3/c1-5-3-4-6(7(5)9)8(10)11-2/h5-6H,3-4H2,1-2H3
- InChI Key: XLXHNYUBTZYEQX-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OC)CCC1C
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 219.0±33.0 °C at 760 mmHg
- Flash Point: 88.1±25.4 °C
- PSA: 43.37
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
methyl 3-methyl-2-oxocyclopentane-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 3-methyl-2-oxocyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M356068-10mg |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate |
57964-61-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356068-50mg |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate |
57964-61-1 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M356068-100mg |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate |
57964-61-1 | 100mg |
$ 295.00 | 2022-06-03 | ||
| A2B Chem LLC | AV44551-10g |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate |
57964-61-1 | 95% | 10g |
$2424.00 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1129310-250mg |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 250mg |
$240 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1129310-5g |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 5g |
$2230 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1129310-100mg |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 100mg |
$185 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1129310-50mg |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 50mg |
$190 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1129310-500mg |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 500mg |
$340 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1129310-1g |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 1g |
$555 | 2025-02-19 |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
57964-61-1 (methyl 3-methyl-2-oxocyclopentane-1-carboxylate) Related Products
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- 42558-54-3(Methyl 4-methyl-3-oxopentanoate)
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